Cas no 1781023-08-2 (1-(5-fluoropyridin-3-yl)propan-2-ol)

• Product Name: 1-(5-fluoropyridin-3-yl)propan-2-ol
• CAS No: 1781023-08-2
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 5824857
• PubChem ID: 84716583
• Update Time: 2025-08-05

1-(5-fluoropyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoropyridin-3-yl)propan-2-ol
• 1781023-08-2
• EN300-1867996

• Inchi： 1S/C8H10FNO/c1-6(11)2-7-3-8(9)5-10-4-7/h3-6,11H,2H2,1H3
• InChI Key： HMHIRVSXJZZQLE-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)CC(C)O

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(5-fluoropyridin-3-yl)propan-2-ol

1-(5-Fluoropyridin-3-yl)Propan-2-ol: A Comprehensive Overview

1-(5-Fluoropyridin-3-yl)propan-2-ol, also known by its CAS number 1781023-08-2, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a fluorinated pyridine ring with a hydroxyl-substituted propane moiety. The presence of the fluorine atom in the pyridine ring introduces interesting electronic and steric properties, making it a valuable building block in organic synthesis.

The synthesis of 1-(5-fluoropyridin-3-yl)propan-2-ol typically involves multi-step processes, often starting from 5-fluoropyridine or its derivatives. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is crucial for its applications in chiral drug discovery. Researchers have also explored alternative routes using microwave-assisted reactions and continuous flow chemistry to enhance yield and reduce reaction time.

In terms of applications, 1-(5-fluoropyridin-3-yl)propan-2-ol has shown promise as an intermediate in the synthesis of bioactive molecules. For instance, it has been used as a key precursor in the development of novel kinase inhibitors, which are critical targets in cancer therapy. Additionally, this compound has been employed in the design of agrochemicals with improved selectivity and efficacy against various pests and pathogens.

The pharmacological properties of 1-(5-fluoropyridin-3-yl)propan-2-ol have been extensively studied in recent years. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways involved in inflammation and neurodegenerative diseases. Furthermore, computational modeling techniques have been utilized to predict its binding affinities to various protein targets, providing valuable insights into its potential therapeutic applications.

From a materials science perspective, 1-(5-fluoropyridin-3-yl)propan-2-ol has been investigated as a component in advanced materials such as polymers and liquid crystals. Its unique electronic properties make it a candidate for applications in optoelectronic devices and sensors. Recent breakthroughs in nanotechnology have also highlighted its potential as a stabilizing agent for nanoparticles used in drug delivery systems.

In conclusion, 1-(5-fluoropyridin-3-y)l)propan-2-ol) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its continued exploration will undoubtedly lead to new discoveries and innovations in the years to come.